2-Methyl-3-propylpyrazine
2-Methyl-3-propylpyrazine
2-Methyl-3-propylpyrazine, also known as 3-propyl-2-methyl pyrazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Methyl-3-propylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-methyl-3-propylpyrazine is primarily located in the cytoplasm. 2-Methyl-3-propylpyrazine has a nutty taste.
Brand Name:
Vulcanchem
CAS No.:
15986-80-8
VCID:
VC21014571
InChI:
InChI=1S/C8H12N2/c1-3-4-8-7(2)9-5-6-10-8/h5-6H,3-4H2,1-2H3
SMILES:
CCCC1=NC=CN=C1C
Molecular Formula:
C8H12N2
Molecular Weight:
136.19 g/mol
2-Methyl-3-propylpyrazine
CAS No.: 15986-80-8
Cat. No.: VC21014571
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol
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Specification
| Description | 2-Methyl-3-propylpyrazine, also known as 3-propyl-2-methyl pyrazine, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Methyl-3-propylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-methyl-3-propylpyrazine is primarily located in the cytoplasm. 2-Methyl-3-propylpyrazine has a nutty taste. |
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| CAS No. | 15986-80-8 |
| Molecular Formula | C8H12N2 |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 2-methyl-3-propylpyrazine |
| Standard InChI | InChI=1S/C8H12N2/c1-3-4-8-7(2)9-5-6-10-8/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | XAWKNALRUSOTOY-UHFFFAOYSA-N |
| SMILES | CCCC1=NC=CN=C1C |
| Canonical SMILES | CCCC1=NC=CN=C1C |
| Boiling Point | 189.0 °C |
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